Cas no 51858-17-4 (Oxonole Blue Dipotassium Salt)

• Product Name: Oxonole Blue Dipotassium Salt
• CAS No: 51858-17-4
• MF: C₂₅H₁₆K₂N₄O₁₂S₂
• MW: 706.740745544434
• CID: 367868
• PubChem ID: 20833147
• Update Time: 2025-04-19

Oxonole Blue Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,4-[5-[3-carboxy-1,5-dihydro-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene]-1,3-pentadien-1-yl]-5-hydroxy-1-(4-sulfophenyl)-,potassium salt (1:2)
• 1,1'-BIS(4-SULFOPHENYL)-3,3'-DICARBOXY-5,5'-DIHYDROXYPYRAZOLO-4,4'-PENTAMETHINEOXONOLE DIPOTASSIUM SALT
• 1H-Pyrazole-3-carboxylicacid,4-[5-[3-carboxy-1,5-dihydro-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-ylidene]-1,3-pentadien-1-yl]-5-
• 4,4'-BIS[3-CARBOXY-5-OXO-1-(4-SULFOPHENYL)-2-PYRAZOLIN-4-YL]PENTAMETHINE OXONOLE DIPOTASSIUM SALT
• Oxonole Blue dipotassium salt
• 1,1-Bis(4-sulfophenyl)-3,3-dicarboxy-5,5-dihydroxypyrazolo-4,4-pentamethineoxonole dipotassium salt
• 4,4''-Bis-[1-(4-sulfophenyl)-3-carboxy-2-pyrazoline-5-one]-pentamethine oxon
• 4-pentadienylidene]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-yrazol-4-yl]-dipota
• OXONOLE BLUE
• PINA(R) OXONOL BLUE 628
• 1H-Pyrazole-3-carboxylic acid,4-[5-[3-carboxy-5-hydroxy-1-(4-sulfophenyl)-1H-pyrazol-4-yl]-2,4-pentadienylidene]-4,5-dihydro-5-oxo-1-(4-sulfophenyl)-,dipotassium salt
• 51858-17-4
• Oxonole Blue dipotassium salt, Dye content 70 %
• MFCD01632689
• 1,1'-Bis(4-sulfophenyl)-3,3'-dicarboxy-5,5'-dihydroxypyrazolo-4,4'-penta-methine oxonole dipotassium salt
• DA-60303
• Dipotassium;(4Z)-4-[(2E,4E)-5-[5-carboxylato-3-oxo-2-(4-sulfophenyl)-1H-pyrazol-4-yl]penta-2,4-dienylidene]-5-oxo-1-(4-sulfophenyl)pyrazole-3-carboxylate
• Oxonole Blue Dipotassium Salt

• Inchi： 1S/C25H18N4O12S2.2K/c30-22-18(20(24(32)33)26-28(22)14-6-10-16(11-7-14)42(36,37)38)4-2-1-3-5-19-21(25(34)35)27-29(23(19)31)15-8-12-17(13-9-15)43(39,40)41;;/h1-13,26H,(H,32,33)(H,34,35)(H,36,37,38)(H,39,40,41);;/q;2*+1/p-2/b3-1+,4-2+,19-5-;;
• InChI Key： JCGBFZMAOUKSPX-SAJZWCDJSA-L
• SMILES： [K+].[K+].S(C1C=CC(=CC=1)N1C(C(/C=C/C=C/C=C2/C(C(=O)[O-])=NN(C/2=O)C2C=CC(=CC=2)S(=O)(=O)O)=C(C(=O)[O-])N1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 705.94800
• Monoisotopic Mass: 705.948027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 45
• Rotatable Bond Count: 7
• Complexity: 1550
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: Not determined
• Topological Polar Surface Area: 254

Experimental Properties

• Color/Form: Not determined
• Melting Point: 250℃
• Boiling Point: °Cat760mmHg
• Flash Point: >230 °F
• PSA: 276.48000
• LogP: 0.74550
• Solubility: Not determined

Oxonole Blue Dipotassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles